Cas no 2172153-17-0 (3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid
• CAS No: 2172153-17-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6092301
• PubChem ID: 165582816
• Update Time: 2025-08-05

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid
• 2172153-17-0
• EN300-1561943
• 3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]azetidine-3-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-2-27(25(31)32)15-29(16-27)24(30)21-12-7-13-23(21)28-26(33)34-14-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,21-23H,2,7,12-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： YZFQBCYVFUVLRL-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(CC)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid

3-Ethyl-1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic Acid (CAS No. 2172153-17-0): An Overview

3-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid (CAS No. 2172153-17-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aze(CO)-Pro-OEt, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features, including the presence of an azetidine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, make it a valuable building block in the development of novel drugs and peptides.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The azetidine ring, on the other hand, is known for its rigidity and conformational constraints, which can significantly influence the biological activity and pharmacokinetic properties of the final product. These characteristics make 3-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid an attractive candidate for the design of potent and selective therapeutic agents.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid exhibit significant anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of this compound in the development of antiviral agents. The results showed that certain derivatives of 3-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus. The unique structural features of this compound were found to enhance its ability to bind to viral proteins, thereby inhibiting viral replication and spread.

The synthesis of 3-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the azetidine ring through a ring-closing metathesis reaction. Subsequent steps include the introduction of the Fmoc protecting group and the ethyl substituent, followed by functionalization to introduce additional reactive groups for further derivatization.

The purity and quality of 3-Ethyl-1-2-{(9H-fluoren-9-yloxycarbonyl)amino}cyclopentanecarbonylazetidine carboxylic acid ethyl ester are crucial for its successful application in drug development. High-performance liquid chromatography (HPLC) is commonly used to analyze the purity and identify any impurities or by-products that may affect the compound's performance. Additionally, nuclear magnetic resonance (NMR) spectroscopy is employed to confirm the structure and ensure that all functional groups are present in their correct configurations.

In conclusion, 3-Ethyl-1-2-{(9H-fluoren-9-yloxycarbonyl)amino}cyclopentanecarbonylazetidine carboxylic acid ethyl ester (CAS No. 2172153-17-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive building block for the development of novel drugs with diverse therapeutic applications. Ongoing research continues to explore new derivatives and analogs of this compound, further expanding its utility in the field.